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Compound of Interest

Compound Name: 4-(2,4-Dinitrophenylazo)phenol
CAS No.: 16081-15-5
Cat. No.: B098584
Get Quote
. J

Executive Summary & Molecular Identity

4-(2,4-Dinitrophenylazo)phenol (also known as 2,4-dinitro-4'-hydroxyazobenzene) is a push-
pull chromophore belonging to the class of azo dyes. It features an electron-rich phenolic ring
coupled to an electron-deficient 2,4-dinitrophenyl ring via an azo (

) bridge. This structural motif imparts significant acidic character to the phenolic proton and
facilitates distinct solvatochromic behavior, making it a valuable probe for solvent polarity and
pH sensing.

Note on Nomenclature: Do not confuse this compound with Disperse Yellow 1 (4-(2,4-
dinitroanilino)phenol), which contains an amine (

) linkage rather than an azo linkage. The characterization data below specifically targets the
azo variant.
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Property Description

IUPAC Name (E)-2,4-dinitro-4'-hydroxyazobenzene

Molecular Formula

Molecular Weight 288.22 g/mol

Phenolic -OH, Nitro (

Key Functional Groups ), Azo (

)

) o pH Indicator, Solvatochromic Probe,
Primary Application
Supramolecular Synthon

Synthesis Overview

The synthesis of 4-(2,4-Dinitrophenylazo)phenol requires a specialized diazotization protocol
due to the weak basicity of the precursor, 2,4-dinitroaniline. Standard aqueous diazotization
(HCI/NaNO

) often fails; therefore, nitrosylsulfuric acid is the reagent of choice.

Reaction Pathway[1][2][3]

¢ Diazotization: 2,4-Dinitroaniline is dissolved in concentrated sulfuric acid and reacted with
sodium nitrite to form the 2,4-dinitrobenzenediazonium ion.

e Coupling: The diazonium salt is coupled with phenol in a buffered alkaline medium (sodium
hydroxide/sodium carbonate) at

. The coupling occurs predominantly at the para-position of the phenol due to steric
hindrance at the ortho-positions and electronic directing effects.
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Critical Conditions

Alkaline Buffer (Step 2)7

Strong Acid (Step 1)7

Temp: 0-5°C

Diazotization
<5°C
\* Diazonium Salt Coupling
T TR, < [Ar-NEN]+HSO4-w
. NaNO2 / H2S04 N

 (Nitrosylsulfuric Acid // 4-(2,4-Dinitrophenylazo)phenol
-_(Nitrosylsulfuric Acid) __ Phenol | — (Red/Orange Solid)
(in NaOH)

Click to download full resolution via product page
Caption: Synthesis pathway via nitrosylsulfuric acid diazotization and alkaline coupling.

Physicochemical Characterization

Reliable characterization relies on a multi-modal approach combining spectral analysis and
physical property determination.

UV-Vis Spectroscopy & Solvatochromism

The molecule exhibits a strong

transition involving the entire conjugated system.

» Neutral/Acidic Media: The compound appears yellow/orange with

typically in the range of 350-380 nm.
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e Basic Media (Anionic Form): Deprotonation of the phenolic -OH creates the phenolate anion.
The increased electron donation from

extends the conjugation, causing a significant bathochromic (red) shift to 450-550 nm
(appearing deep red or purple).

e Protocol: Prepare

M solutions in methanol, acetonitrile, and varying pH buffers. Record spectra from 250-700
nm.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy confirms the presence of the nitro and hydroxyl groups while
distinguishing the azo linkage.

Wavenumber (
Functional Group Assignment

)

Broad band; indicates H-
O-H Stretch bonding (inter- or

intramolecular).

C-H Aromatic Weak stretching vibrations.

Often weak/obscured;

N=N Stretch o )
characteristic of azo linkage.

NO Strong, characteristic of nitro

Asymmetric groups.

NO Strong, characteristic of nitro

Symmetric groups.

C-O Stretch Phenolic C-O bond.

Nuclear Magnetic Resonance (NMR)

NMR provides definitive structural proof.
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e HNMR (DMSO-
, 400 MHz):
o Phenolic Ring (AA'BB'): Two doublets at
ppm (ortho to OH) and
ppm (meta to OH).
o Dinitrophenyl Ring:
» H-3 (between NO
): A singlet (or fine doublet) at highly deshielded field (
ppm).
» H-5, H-6: A doublet pair or multiplet in the aromatic region (
ppm).
o -OH Proton: A broad singlet, typically
ppm due to acidity and H-bonding.

Tautomerism (Azo-Hydrazone Equilibrium)

While para-hydroxyazo dyes generally favor the azo tautomer in the solid state, the strong
electron-withdrawing nature of the two nitro groups can stabilize the hydrazone form,
particularly in polar aprotic solvents or basic conditions.

e Azo Form:

(Dominant in non-polar solvents).

e Hydrazone Form:

(Quinone-hydrazone structure).

e Detection: The presence of a hydrazone form can be inferred from a C=0 stretch in IR (
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) or distinct UV-Vis bands.

Influencing Factors

A%Shgr%%M f Solvent Polarity Substituents

Ar-N=N-C6H4-0H | (Polar favors Hydrazone) (NO2 stabilizes Hydrazone)

HYDRAZONE FORM
(Quinone)
Ar-NH-N=C6H4=0

Click to download full resolution via product page

Caption: Tautomeric equilibrium between Azo and Hydrazone forms.

Experimental Protocols
Protocol A: Synthesis of 4-(2,4-Dinitrophenylazo)phenol

Safety: Wear nitrile gloves, lab coat, and safety goggles. Work in a fume hood. Nitrosylsulfuric
acid is corrosive; diazonium salts can be explosive if dried.

o Preparation of Nitrosylsulfuric Acid:
o Cool 5 mL of concentrated

to
in an ice bath.

o Slowly add 0.35 g of sodium nitrite (
) with stirring.

o Warm slightly to
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to dissolve, then cool back to

o Diazotization:
o Dissolve 0.92 g (5 mmol) of 2,4-dinitroaniline in 10 mL of hot glacial acetic acid.

o Cool the amine solution to room temperature and add it dropwise to the cold
nitrosylsulfuric acid.

o Stir at
for 1-2 hours. The solution should become clear/pale yellow.
e Coupling:
o Dissolve 0.47 g (5 mmol) of phenol in 20 mL of 10% NaOH solution (cooled to

).

o Add the diazonium solution dropwise to the phenol solution over 30 minutes, maintaining
the temperature below

o Maintain pH > 9 by adding solid
if necessary. A deep red/orange precipitate will form immediately.
* Isolation:
o Stir for an additional hour.

o Acidify the mixture with dilute HCI (to pH ~4-5) to protonate the phenolate. The color may
shift to yellow/orange.

o Filter the solid, wash copiously with water, and recrystallize from ethanol/water.[1]

Protocol B: Determination of Solvatochromic Shift
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Prepare a stock solution (

) of the purified dye in DMSO.

Aliquot into cuvettes containing: Methanol, Acetonitrile, THF, and Toluene.
Record UV-Vis spectra (300-600 nm).

Analysis: Plot

vs. solvent dielectric constant (
) or Reichardt’s dye scale (

) to determine the sensitivity of the chromophore to polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3DCV2P0221
https://www.uochb.cz/en/news/249/tautomerism-of-azo-dyes-in-the-solid-state
https://pubs.rsc.org/en/Content/ArticleLanding/2025/CP/D4CP04159C
https://www.uochb.cz/en/news/249/tautomerism-of-azo-dyes-in-the-solid-state
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.dyepig.2020.108342
https://webbook.nist.gov/cgi/cbook.cgi?ID=C51285&Mask=200
https://www.researchgate.net/figure/R-spectra-of-2-4-dinitrophenol-T-Transmission-and-n-wave-number-1-Synthesized_fig2_257861451
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC51285%26Mask%3D80
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr00032a005
https://www.benchchem.com/product/b098584?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. Tautomerism of azo dyes in the solid state [uochb.cz]

3. Solid state NMR and DFT studies of azo—hydrazone tautomerism in azo dyes and
chitosan-dye films - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

4. Phenol, 2,4-dinitro- [webbook.nist.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide: Characterization of 4-(2,4-
Dinitrophenylazo)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098584/docs#in-depth-technical-guide-
characterization-of-4-2-4-dinitrophenylazo-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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